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Compound of Interest

Compound Name: 5-Methyl-1-hexyne

Cat. No.: B1585820

For researchers, scientists, and drug development professionals, the safe handling of 5-
Methyl-1-hexyne is paramount. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to ensure the safe handling of this
chemical in a laboratory setting.

Chemical Overview: 5-Methyl-1-hexyne is a colorless, highly flammable liquid with a distinct
odor.[1][2] It is a terminal alkyne, and its reactivity makes it a useful reagent in various chemical
syntheses.[2] However, its flammability and potential health hazards necessitate strict
adherence to safety protocols.

Quantitative Safety Data

A summary of the key quantitative safety data for 5-Methyl-1-hexyne is presented in the table
below for easy reference.
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Property Value Source
CAS Number 2203-80-7 [3]
Molecular Formula C7H12 [4]
Molecular Weight 96.17 g/mol [4]
Boiling Point 91 °C [1]
Flash Point -7 °C (19.4 °F) [1][5]
Density 0.728 g/mL at 25 °C [5]
NFPA 704 Ratings Health: 3, Fire: 3, Reactivity: O [3]

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment are critical to minimize
exposure and ensure safety when handling 5-Methyl-1-hexyne.

Eye and Face Protection:

o Chemical splash goggles or safety glasses that meet the ANSI Z.87.1 standard are
mandatory.[6]

o Aface shield should be worn over safety glasses when there is a risk of splashing or
explosion.[6][7]

Hand Protection:

« Nitrile or neoprene gloves are recommended for splash protection.[6]

e Itis crucial to inspect gloves for any signs of degradation or puncture before use.[7]
Skin and Body Protection:

o A flame-retardant lab coat must be worn and kept buttoned.[6]

e Long pants and closed-toe shoes are required.[6]
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» Avoid wearing synthetic clothing, as it can melt and adhere to the skin in case of a fire.[6][7]

o For larger quantities or situations with a higher risk of splashing, a chemical-resistant apron
should be worn over the lab coat.[6]

Respiratory Protection:

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[6]

e If engineering controls are not sufficient to maintain exposure below permissible limits, a
NIOSH/MSHA-approved respirator should be used.[8]

The following diagram outlines the decision-making process for selecting the appropriate level
of PPE.
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PPE Selection for 5-Methyl-1-hexyne Handling

Risk Assessment

Start: Handling 5-Methyl-1-hexyne

Assess Quantity
(Small vs. Large)

Assess Procedure
(Splash/Explosion Risk?)

Standard PPE:
- Safety Glasses
- Nitrile/Neoprene Gloves
- Flame-Retardant Lab Coat
- Closed-toe Shoes

Respiratory Protection:
- Work in Fume Hood
- Respirator (if needed)

Aw Risk Nigh Risk

PPE Requirements

Enhanced PPE:
- Chemical Splash Goggles
- Face Shield
- Chemical-Resistant Apron

Final Check

Final Check:
- All PPE properly fitted?
- Emergency equipment accessible?

Proceed with Work

Click to download full resolution via product page

Caption: PPE Selection Workflow for 5-Methyl-1-hexyne.

© 2025 BenchChem. All rights reserved.

4/9 Tech Support


https://www.benchchem.com/product/b1585820?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585820?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational plan is crucial for the safe handling of 5-Methyl-1-hexyne.

e Preparation:

o

Ensure that a chemical fume hood is operational and the work area is clear of any clutter.

o

Verify that an appropriate fire extinguisher (e.g., dry chemical, CO2) is accessible.[1]

o

Have spill control materials, such as absorbent pads, readily available.[8]

[¢]

Ground/bond all containers and receiving equipment to prevent static discharge.[1][8]

[¢]

Use only non-sparking tools.[1][8]

» Handling:

o

Wear the appropriate PPE as determined by the risk assessment.

[¢]

Keep the container of 5-Methyl-1-hexyne tightly closed when not in use.[3][8]

[¢]

Avoid inhalation of vapors or mist.[3]

o

Keep away from heat, sparks, open flames, and other ignition sources.[3][8]

e In Case of a Spill:

o Evacuate the immediate area and alert nearby personnel.[3]

[e]

Remove all sources of ignition.[3][8]

o

If the spill is small, contain it with an inert absorbent material (e.g., sand, vermiculite) and
place it in a sealed, labeled container for hazardous waste disposal.[8]

o

For large spills, evacuate the laboratory and contact the institution's emergency response
team.[6]
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The following flowchart illustrates the standard operating procedure for handling 5-Methyl-1-
hexyne.

Standard Operating Procedure for Handling 5-Methyl-1-hexyne

Preparation Phase

Don Appropriate PPE

Prepare Work Area in Fume Hood

Gather All Necessary Materials & Equipment

Handling
\4

Handle 5-Methyl-1-hexyne

Spill Occurred?

Contain and Clean Spill

Cleanup & Disposal Phase

Decontaminate Work Area & Equipment

Dispose of Waste Properly

Remove PPE
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Caption: Safe Handling Workflow for 5-Methyl-1-hexyne.

First Aid Measures

In the event of exposure to 5-Methyl-1-hexyne, immediate action is critical.

Inhalation: Move the exposed person to fresh air at once. If breathing has stopped, perform
artificial respiration. Seek immediate medical attention.[8][9]

Skin Contact: Immediately remove contaminated clothing and wash the affected skin with
plenty of soap and water for at least 15 minutes.[8][9] If skin irritation persists, seek medical
attention.[8]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[8][9] Get medical attention immediately.[9]

Ingestion: Do NOT induce vomiting.[1][8] If the person is conscious, rinse their mouth with
water. Call a physician or poison control center immediately.[8]

Disposal Plan

Proper disposal of 5-Methyl-1-hexyne and any contaminated materials is essential to prevent
environmental contamination and ensure safety.

Waste Chemical: Unused or waste 5-Methyl-1-hexyne must be disposed of as hazardous
waste.[8] It should be collected in a properly labeled, sealed container.[8]

Contaminated Materials: Any materials contaminated with 5-Methyl-1-hexyne, such as
gloves, absorbent pads, and filter paper, must also be disposed of as hazardous waste.[6]

Disposal Method: Follow all local, state, and federal regulations for the disposal of flammable
liquid hazardous waste.[8] Contact your institution's environmental health and safety
department for specific guidance on disposal procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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